Cas no 1096343-30-4 ((2-Ethoxy-5-fluorophenyl)methanamine)

(2-Ethoxy-5-fluorophenyl)methanamine is a fluorinated aromatic amine derivative characterized by the presence of an ethoxy group at the ortho position and a fluorine substituent at the para position relative to the aminomethyl group. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the ethoxy group can influence reactivity in further functionalization. The compound is particularly useful in the development of bioactive molecules, including potential CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding capacity. High-purity grades are available for research applications requiring precise control over reaction outcomes.

(2-Ethoxy-5-fluorophenyl)methanamine structure

1096343-30-4 structure

Product Name:(2-Ethoxy-5-fluorophenyl)methanamine

CAS No:1096343-30-4

MF:C₉H₁₂FNO

MW:169.196085929871

CID:5526531

Update Time:2025-06-09

(2-Ethoxy-5-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (2-Ethoxy-5-fluorophenyl)methanamine
- Inchi： 1S/C9H12FNO/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2,6,11H2,1H3
- InChI Key： ICMJULWESRATDG-UHFFFAOYSA-N
- SMILES： C1(CN)=CC(F)=CC=C1OCC

(2-Ethoxy-5-fluorophenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AU19603-5g	(2-Ethoxy-5-fluorophenyl)methanamine	1096343-30-4	95%	5g	$1519.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581026-5g	(2-Ethoxy-5-fluorophenyl)methanamine	1096343-30-4	98%	5g	￥18327.00	2024-08-09

(2-Ethoxy-5-fluorophenyl)methanamine Related Literature

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Additional information on (2-Ethoxy-5-fluorophenyl)methanamine

Comprehensive Overview of (2-Ethoxy-5-fluorophenyl)methanamine (CAS No. 1096343-30-4): Properties, Applications, and Industry Insights

The compound (2-Ethoxy-5-fluorophenyl)methanamine (CAS No. 1096343-30-4) is a fluorinated aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethoxy and fluoro substitution on the phenyl ring, makes it a valuable intermediate for synthesizing bioactive molecules. In recent years, the demand for fluorinated compounds like 1096343-30-4 has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in drug discovery.

From an industrial perspective, (2-Ethoxy-5-fluorophenyl)methanamine is often utilized in the development of small-molecule inhibitors and catalytic ligands. Researchers have explored its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in neurodegenerative disease therapeutics. The compound’s amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely discussed in AI-driven drug discovery forums.

Environmental and regulatory trends also shape the discourse around CAS 1096343-30-4. With increasing focus on green chemistry, synthetic routes for this compound are being optimized to reduce hazardous byproducts. A 2023 study highlighted its role in sustainable catalysis, aligning with the UN Sustainable Development Goals (SDGs). This positions (2-Ethoxy-5-fluorophenyl)methanamine as a candidate for eco-friendly synthesis protocols, a frequently searched term in academic databases.

Analytical characterization of 1096343-30-4 typically involves NMR spectroscopy and HPLC-MS, techniques central to quality control in API (Active Pharmaceutical Ingredient) production. Recent advancements in machine learning for spectral analysis have streamlined its identification, addressing common queries about compound verification in peer-reviewed literature. Furthermore, its logP value and solubility profile are critical parameters discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In the context of intellectual property, patents involving (2-Ethoxy-5-fluorophenyl)methanamine often cite its utility in kinase inhibitor designs, a trending area in oncology research. The compound’s structural motif appears in several FDA-approved drug analogs, fueling interest in its structure-activity relationships (SAR). This aligns with frequent searches for "fluorophenyl derivatives in cancer therapy" across scientific platforms.

To conclude, CAS 1096343-30-4 exemplifies the intersection of medicinal chemistry and material science. Its versatility underscores its importance in addressing contemporary challenges like drug resistance and precision medicine, topics dominating interdisciplinary research. As innovation accelerates, this compound will likely remain pivotal in both academic and industrial settings.